(5-tert-butyl-2-methylphenyl)(4-nitrophenyl)methanone

• IUPAC Name: (5-tert-butyl-2-methylphenyl)-(4-nitrophenyl)methanone
• InChI: InChI=1S/C18H19NO3/c1-12-5-8-14(18(2,3)4)11-16(12)17(20)13-6-9-15(10-7-13)19(21)22/h5-11H,1-4H3
• InChI Key: QAQMNZNHFZNRPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(C)(C)C)C(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol

Description

(5-tert-butyl-2-methylphenyl)(4-nitrophenyl)methanone, also known as TNB, is a chemical compound that has gained attention in scientific research due to its unique properties. TNB is a yellow crystalline powder that is soluble in organic solvents such as dichloromethane and acetone. It has a molecular weight of 311.34 g/mol and a melting point of 96-98°C. TNB has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis.

Mechanism of Action

The mechanism of action of (5-tert-butyl-2-methylphenyl)(4-nitrophenyl)methanone is not fully understood, but studies have suggested that it may act by inducing apoptosis (programmed cell death) in cancer cells. (5-tert-butyl-2-methylphenyl)(4-nitrophenyl)methanone has also been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation, such as topoisomerase II and histone deacetylase.
Biochemical and Physiological Effects
Studies have shown that (5-tert-butyl-2-methylphenyl)(4-nitrophenyl)methanone exhibits low toxicity in vitro and in vivo, making it a potentially safe compound for use in scientific research. However, further studies are needed to fully understand the biochemical and physiological effects of (5-tert-butyl-2-methylphenyl)(4-nitrophenyl)methanone.

Advantages and Limitations for Lab Experiments

One advantage of (5-tert-butyl-2-methylphenyl)(4-nitrophenyl)methanone is that it is relatively easy to synthesize and purify, making it a readily available compound for use in scientific research. However, one limitation of (5-tert-butyl-2-methylphenyl)(4-nitrophenyl)methanone is that it is not very soluble in water, which may limit its potential applications in certain fields.

Future Directions

There are several potential future directions for research on (5-tert-butyl-2-methylphenyl)(4-nitrophenyl)methanone. One area of interest is the development of (5-tert-butyl-2-methylphenyl)(4-nitrophenyl)methanone-based fluorescent probes for detecting metal ions in biological and environmental samples. Another area of interest is the synthesis of (5-tert-butyl-2-methylphenyl)(4-nitrophenyl)methanone-based MOFs with tunable properties for applications such as gas storage and separation. Additionally, further studies are needed to fully understand the mechanism of action of (5-tert-butyl-2-methylphenyl)(4-nitrophenyl)methanone and its potential use as an antitumor agent.

Synthesis Methods

The synthesis of (5-tert-butyl-2-methylphenyl)(4-nitrophenyl)methanone involves a reaction between 4-nitrobenzaldehyde and 5-tert-butyl-2-methylphenylacetic acid in the presence of a catalyst such as p-toluenesulfonic acid. The reaction takes place in a solvent such as dichloromethane or ethanol and is typically carried out under reflux conditions. The resulting product is purified by recrystallization to obtain pure (5-tert-butyl-2-methylphenyl)(4-nitrophenyl)methanone.

Scientific Research Applications

(5-tert-butyl-2-methylphenyl)(4-nitrophenyl)methanone has been the subject of extensive scientific research due to its potential applications in various fields. In medicinal chemistry, (5-tert-butyl-2-methylphenyl)(4-nitrophenyl)methanone has been studied for its potential use as an antitumor agent. Studies have shown that (5-tert-butyl-2-methylphenyl)(4-nitrophenyl)methanone exhibits cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. (5-tert-butyl-2-methylphenyl)(4-nitrophenyl)methanone has also been studied for its potential use as a fluorescent probe for detecting metal ions such as copper and zinc.
In materials science, (5-tert-butyl-2-methylphenyl)(4-nitrophenyl)methanone has been studied for its potential use as a building block for the synthesis of functional materials such as metal-organic frameworks (MOFs). (5-tert-butyl-2-methylphenyl)(4-nitrophenyl)methanone has been shown to form stable MOFs with various metal ions, including copper, zinc, and cadmium. These MOFs exhibit unique properties such as high surface area and tunable porosity, making them potentially useful for applications such as gas storage and separation.